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Compound of Interest

Compound Name: 3-Hydroxy-5,7,8-trimethoxyflavone

CAS No.: 103393-10-8

Cat. No.: B14332737

Get Quote

Executive Summary
3-Hydroxy-5,7,8-trimethoxyflavone is a rare hydroxylated polymethoxyflavone (HPMF)

belonging to the flavonol subclass. Unlike common flavonoids that exist primarily as glycosides,

this lipophilic aglycone is characterized by a specific methoxylation pattern at positions 5, 7,

and 8, with a free hydroxyl group at position 3. This structural configuration imparts unique

physicochemical properties, including enhanced membrane permeability and specific biological

activities such as anti-inflammatory and antioxidant effects.

This guide details the chemotaxonomic distribution of 3-Hydroxy-5,7,8-trimethoxyflavone and

provides a rigorous, self-validating protocol for its isolation from Citrus matrices. The

methodology emphasizes "clean-label" extraction logic and high-resolution purification to

support pharmaceutical and nutraceutical applications.

Chemotaxonomy and Natural Sources
While ubiquitous flavonoids like quercetin are found globally, 3-Hydroxy-5,7,8-
trimethoxyflavone exhibits a restricted distribution, primarily accumulating in the oil glands of

Rutaceae fruit peels and specific medicinal roots.
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Table 1: Primary Botanical Sources
Genus/Species Family Tissue

Abundance
Profile

Significance

Citrus reticulata

(Mandarin)
Rutaceae

Fruit Peel

(Flavedo)
Moderate to High

Primary industrial

source for PMF

isolation. Co-

occurs with

Tangeretin/Nobil

etin.

Citrus sinensis

(Sweet Orange)
Rutaceae Fruit Peel Low to Moderate

Common

byproduct

source; requires

enrichment steps

due to lower

concentration.

Sapium insigne Euphorbiaceae Roots Variable

Traditional

medicinal

source; distinct

phytochemical

background

(diterpenes).

Bauhinia

purpurea
Fabaceae Leaves Trace/Minor

Identified via LC-

MS; complex

matrix makes

isolation

challenging.

Achyrocline

satureioides
Asteraceae Inflorescence Trace

Known for

related

methoxyflavones

; serves as a

secondary

chemotaxonomic

marker.
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Expert Insight: For preparative isolation, Citrus reticulata peels are the superior starting material

due to the high density of oil glands where lipophilic PMFs and HPMFs accumulate.

Targeted Isolation Protocol
This workflow is designed to isolate lipophilic flavonols from complex plant matrices. It utilizes a

polarity-gradient strategy to separate the target 3-Hydroxy-5,7,8-trimethoxyflavone from

highly non-polar essential oils and highly polar glycosides.

Phase I: Extraction and Primary Fractionation
Objective: Maximize recovery of aglycones while minimizing chlorophyll and glycoside co-

extraction.

Biomass Preparation:

Dry Citrus reticulata peels at 45°C to constant weight.

Pulverize to a particle size of 40–60 mesh. Rationale: Increases surface area without

creating excessive fines that clog columns.

Solvent Extraction:

Solvent: 95% Ethanol (EtOH).

Method: Ultrasound-Assisted Extraction (UAE) at 40 kHz, 30°C, 30 mins x 3 cycles.

Filtration: Vacuum filter through Whatman No. 1. Combine filtrates and evaporate to

dryness (crude extract).

Liquid-Liquid Partitioning (The "Clean-Up"):

Suspend crude extract in Distilled Water (1:10 w/v).
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Step A (Defatting): Partition with n-Hexane (3x).

Discard Hexane layer: Contains waxes, essential oils, and highly non-polar impurities.

Step B (Target Recovery): Partition aqueous phase with Dichloromethane (DCM) or Ethyl

Acetate (3x).

Keep Organic layer: Contains the target HPMFs (including 3-Hydroxy-5,7,8-
trimethoxyflavone).[1][2][3][4]

Discard Aqueous layer: Contains sugars, glycosides, and tannins.

Phase II: Chromatographic Purification
Objective: Resolve the target flavonol from structurally similar PMFs (e.g., Nobiletin).

Stationary Phase: Silica Gel 60 (230–400 mesh).

Mobile Phase Gradient: n-Hexane : Ethyl Acetate (Hex:EtOAc).

Start: 90:10 (Elutes non-polar impurities).

Target Window: 70:30 to 60:40. The 3-OH group makes the target slightly more polar than

fully methylated analogs.

Monitoring: Thin Layer Chromatography (TLC).

Visualization: UV 365 nm (dark purple spot) and 254 nm (fluorescence quenching).

Reagent: Aluminum Chloride (AlCl₃) spray.

Diagnostic: The 3-OH group forms a complex with AlCl₃, causing a bathochromic shift

(bright yellow fluorescence under UV 365 nm), distinguishing it from fully methylated

PMFs which do not complex as strongly.

Phase III: Final Polishing
Size Exclusion: Sephadex LH-20 column (eluted with 100% Methanol).
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Purpose: Removes chlorophyll breakdown products and polymeric impurities.

Crystallization or Prep-HPLC:

HPLC Conditions: C18 Column, Acetonitrile:Water (0.1% Formic Acid) gradient.[5]

Target: Collect peak corresponding to m/z 328 (positive mode [M+H]+ 329).

Visualization: Isolation Workflow
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Caption: Step-by-step fractionation logic for isolating lipophilic flavonols from Citrus matrices.
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Structural Elucidation and Validation
Trustworthiness in chemical isolation requires rigorous structural confirmation. The following

spectral characteristics confirm the identity of 3-Hydroxy-5,7,8-trimethoxyflavone (

, MW: 328.32).

Mass Spectrometry (ESI-MS)[6]
Positive Mode ([M+H]+): m/z 329.

Fragmentation Pattern: Loss of methyl groups (

, -15 Da) and carbonyl (

, -28 Da) are typical.

Fragment ions: m/z 314

, m/z 299

.

UV-Visible Spectroscopy[7]
Band I: ~350–360 nm (cinnamoyl system).

Band II: ~250–270 nm (benzoyl system).

Shift Reagent (AlCl₃): A bathochromic shift in Band I (+30–60 nm) confirms the presence of

the 3-hydroxyl or 5-hydroxyl group. Since position 5 is methoxylated (based on NMR), the

shift is attributable to the 3-OH functionality.

Nuclear Magnetic Resonance (NMR)[7][8][9][10]
NMR (Typical signals in

):

~12.0 ppm: Absent (confirms no free 5-OH; 5-OH usually appears as a sharp singlet
downfield due to hydrogen bonding).
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~6.0–7.0 ppm: Aromatic proton at C-6 (singlet, if C-8 is substituted).

~3.8–4.0 ppm: Three strong singlets integrating to 9H total (corresponding to

at C-5, C-7, C-8).

B-Ring Protons: Multiplets typical of a monosubstituted phenyl ring (if B-ring is

unsubstituted) or specific patterns depending on B-ring hydroxylation (though this specific

compound is often cited with an unsubstituted B-ring or specific B-ring methoxylation

depending on the exact derivative; the core structure defined here assumes unsubstituted

B-ring for the base name).

Biological Significance and Mechanisms
The 3-hydroxy-5,7,8-trimethoxyflavone structure confers specific bioactivities distinct from its

glycosylated counterparts.

Membrane Interaction: The lipophilic methoxy groups facilitate penetration of the lipid bilayer,

while the 3-OH group allows for hydrogen bonding with polar head groups.

Anti-inflammatory Action: Inhibition of NO production and suppression of NF-

B signaling pathways.

Metabolic Stability: The 5,7,8-methoxylation pattern protects the A-ring from rapid metabolic

conjugation (glucuronidation), potentially enhancing oral bioavailability compared to 5,7-

dihydroxyflavones.

Visualization: Structure-Activity Relationship
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Caption: Key structural features contributing to the pharmacological profile of the target

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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